Cas no 2142878-83-7 (3-(2,2-dimethylbutyl)piperidine)

• Product Name: 3-(2,2-dimethylbutyl)piperidine
• CAS No: 2142878-83-7
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5895545
• PubChem ID: 137432512
• Update Time: 2025-10-19

3-(2,2-dimethylbutyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethylbutyl)piperidine
• EN300-1754368
• 2142878-83-7
• SCHEMBL20668640

• Inchi： 1S/C11H23N/c1-4-11(2,3)8-10-6-5-7-12-9-10/h10,12H,4-9H2,1-3H3
• InChI Key： FDKVKPVULXRJHY-UHFFFAOYSA-N
• SMILES： N1CCCC(C1)CC(C)(C)CC

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,2-dimethylbutyl)piperidine

Professional Introduction to 3-(2,2-dimethylbutyl)piperidine (CAS No. 2142878-83-7)

3-(2,2-dimethylbutyl)piperidine, identified by the chemical abstracts service number CAS No. 2142878-83-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This piperidine derivative, characterized by its bulky 2,2-dimethylbutyl side chain, exhibits unique physicochemical properties that make it a valuable intermediate in the development of various therapeutic agents. The compound's structural features contribute to its stability and reactivity, which are crucial factors in medicinal chemistry applications.

The molecular structure of 3-(2,2-dimethylbutyl)piperidine consists of a six-membered nitrogen-containing heterocycle (piperidine) attached to a branched alkyl group. This configuration imparts specific electronic and steric properties, influencing its interaction with biological targets. The presence of the dimethylbutyl substituent enhances the compound's lipophilicity, making it more soluble in organic solvents and potentially improving its bioavailability when incorporated into drug molecules.

In recent years, 3-(2,2-dimethylbutyl)piperidine has garnered attention in the pharmaceutical industry due to its versatility as a building block for more complex molecules. Researchers have explored its utility in synthesizing novel scaffolds for drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The compound's ability to serve as a chiral center or a pharmacophore has been particularly intriguing for medicinal chemists seeking to optimize drug efficacy and selectivity.

One of the most compelling aspects of 3-(2,2-dimethylbutyl)piperidine is its role in the development of kinase inhibitors, which are pivotal in treating cancers and other proliferative diseases. The nitrogen atom in the piperidine ring can form hydrogen bonds with critical residues in protein targets, while the bulky side chain can occupy hydrophobic pockets, enhancing binding affinity. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, making them promising candidates for clinical trials.

The synthesis of 3-(2,2-dimethylbutyl)piperidine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions or reductive amination techniques, depending on the starting materials available. The introduction of the dimethylbutyl group typically involves alkylations or Friedel-Crafts type reactions, which must be carefully optimized to avoid unwanted side products. Advanced catalytic methods have also been employed to improve yield and purity.

From a computational chemistry perspective, the molecular dynamics and quantum mechanical properties of 3-(2,2-dimethylbutyl)piperidine have been extensively studied using density functional theory (DFT) and molecular mechanics (MM) simulations. These studies help predict how the compound will behave in biological systems and guide experimental design. For instance, virtual screening algorithms have been used to identify potential drug candidates based on their binding interactions with target proteins modeled using 3-(2,2-dimethylbutyl)piperidine as a reference structure.

The pharmacokinetic profile of 3-(2,2-dimethylbutyl)piperidine derivatives is another area of active research. Metabolic stability studies have revealed that these compounds can undergo oxidative degradation by cytochrome P450 enzymes, which may limit their therapeutic window if not properly managed. To mitigate this issue, chemists have developed strategies to incorporate protecting groups or modify the molecular structure to enhance stability while preserving biological activity.

In conclusion, 3-(2,2-dimethylbutyl)piperidine (CAS No. 2142878-83-7) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features make it an indispensable tool for designing novel therapeutic agents targeting diverse diseases. As our understanding of biological systems continues to evolve, the importance of such versatile intermediates will only grow stronger.